4-OXO-4-[4-(1-PYRROLIDINYLCARBONYL)ANILINO]BUTANOIC ACID

• IUPAC Name: 4-oxo-4-[4-(pyrrolidine-1-carbonyl)anilino]butanoic acid
• InChI: InChI=1S/C15H18N2O4/c18-13(7-8-14(19)20)16-12-5-3-11(4-6-12)15(21)17-9-1-2-10-17/h3-6H,1-2,7-10H2,(H,16,18)(H,19,20)
• InChI Key: SAVUPPCUBXOQLU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

4-OXO-4-[4-(1-PYRROLIDINYLCARBONYL)ANILINO]BUTANOIC ACID is a synthetic organic compound with the molecular formula C15H18N2O4 It is characterized by the presence of a pyrrolidinylcarbonyl group attached to an anilino moiety, which is further connected to a butanoic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-OXO-4-[4-(1-PYRROLIDINYLCARBONYL)ANILINO]BUTANOIC ACID typically involves the following steps:

Formation of the Pyrrolidinylcarbonyl Intermediate: This step involves the reaction of pyrrolidine with a suitable carbonyl compound to form the pyrrolidinylcarbonyl intermediate.

Coupling with Aniline Derivative: The intermediate is then coupled with an aniline derivative under specific reaction conditions to form the anilino compound.

Attachment to Butanoic Acid: Finally, the anilino compound is reacted with a butanoic acid derivative to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions, such as the use of catalysts, controlled temperatures, and pressures to enhance yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

4-OXO-4-[4-(1-PYRROLIDINYLCARBONYL)ANILINO]BUTANOIC ACID can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used reducing agents.

Substitution Reagents: Halogenating agents and nucleophiles are often used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

4-OXO-4-[4-(1-PYRROLIDINYLCARBONYL)ANILINO]BUTANOIC ACID has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-OXO-4-[4-(1-PYRROLIDINYLCARBONYL)ANILINO]BUTANOIC ACID involves its interaction with specific molecular targets and pathways. The pyrrolidinylcarbonyl group and anilino moiety play crucial roles in its binding to target molecules, influencing biological activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-OXO-4-[3-(1-PYRROLIDINYLCARBONYL)ANILINO]BUTANOIC ACID: A closely related compound with a similar structure but different positional isomerism.

4-OXO-4-[4-(1-PIPERIDINYLCARBONYL)ANILINO]BUTANOIC ACID: Another similar compound with a piperidinylcarbonyl group instead of a pyrrolidinylcarbonyl group.

Uniqueness

4-OXO-4-[4-(1-PYRROLIDINYLCARBONYL)ANILINO]BUTANOIC ACID is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Its unique combination of functional groups makes it a valuable compound for various research applications.